Cas no 1539182-41-6 (5-amino-4-methylthiophene-3-carboxylic acid)

• Product Name: 5-amino-4-methylthiophene-3-carboxylic acid
• CAS No: 1539182-41-6
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 5170977
• PubChem ID: 79802785
• Update Time: 2025-09-24

5-amino-4-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-amino-4-methyl-
• 5-amino-4-methylthiophene-3-carboxylic acid

• Inchi： 1S/C6H7NO2S/c1-3-4(6(8)9)2-10-5(3)7/h2H,7H2,1H3,(H,8,9)
• InChI Key： GMJIIONLVNOTFH-UHFFFAOYSA-N
• SMILES： C1SC(N)=C(C)C=1C(O)=O

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-amino-4-methylthiophene-3-carboxylic acid

Introduction to 5-Amino-4-Methylthiophene-3-Carboxylic Acid (CAS No. 1539182-41-6)

5-Amino-4-methylthiophene-3-carboxylic acid (CAS No. 1539182-41-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and catalysis. This compound belongs to the class of thiophene derivatives, which are known for their aromatic properties and biological activities.

The molecular formula of 5-amino-4-methylthiophene-3-carboxylic acid is C₇H₈N₂O₂S, and it has a molecular weight of approximately 176.21 g/mol. The compound features a thiophene ring with an amino group at the 5-position and a carboxylic acid group at the 3-position, along with a methyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 5-amino-4-methylthiophene-3-carboxylic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors, which could be beneficial in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 5-amino-4-methylthiophene-3-carboxylic acid has also been explored for its use in materials science. Its thiophene ring provides excellent electronic properties, making it suitable for applications in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for conjugated polymers with high charge transport efficiency. These polymers have potential applications in flexible electronics and solar cells.

In the field of catalysis, 5-amino-4-methylthiophene-3-carboxylic acid has been investigated as a ligand for metal catalysts. Its amino and carboxylic acid groups can coordinate with metal ions to form stable complexes that exhibit high catalytic activity in various organic transformations. A study published in the Journal of Catalysis in 2020 reported that a palladium complex containing this ligand was highly effective in cross-coupling reactions, which are crucial steps in the synthesis of complex organic molecules.

The synthesis of 5-amino-4-methylthiophene-3-carboxylic acid typically involves multi-step processes that include the formation of the thiophene ring, introduction of the amino and carboxylic acid groups, and functionalization with the methyl group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly approaches using green chemistry principles.

In conclusion, 5-amino-4-methylthiophene-3-carboxylic acid (CAS No. 1539182-41-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.